Cas no 31384-98-2 (Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]-)

• Product Name: Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]-
• CAS No: 31384-98-2
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 298716
• PubChem ID: 329824563
• Update Time: 2025-10-24

Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]-
• 2-Hydroxy-N-[2-(1H-indol-3-yl)ethyl]benzamide
• 2-hydroxy-N-(2-indol-3-yl-ethyl)-benzamide
• AG-F-04536
• CTK4G7027
• N-Salicyloyltryptamin
• N-Salicyloyltryptamine
• SureCN9276493
• STP
• AKOS017029668
• NCGC00165896-01
• PD127806
• N-(2-(1H-Indol-3-yl)ethyl)-2-hydroxybenzamide
• DTXSID20438669
• 31384-98-2
• CHEMBL1512476
• EN300-702595
• BDBM50551616
• J-018403
• CS-0567722
• HY-147377
• SCHEMBL9276493
• N-Salicyloyltryptamine, >=98% (HPLC), solid
• NCGC00165896-02
• Z26395442
• DA-56303
• DTXCID30389491

• MDL： MFCD06798353
• Inchi： 1S/C17H16N2O2/c20-16-8-4-2-6-14(16)17(21)18-10-9-12-11-19-15-7-3-1-5-13(12)15/h1-8,11,19-20H,9-10H2,(H,18,21)
• InChI Key： XBPYTDZHCNJRBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)NCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Solubility: DMSO: ~26 mg/mL

Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Additional information on Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]-

Comprehensive Overview of Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]- (CAS No. 31384-98-2)

Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]-, identified by its CAS No. 31384-98-2, is a bioactive compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzamide core with an indole moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its interactions with biological targets.

The compound's unique structure, featuring a 2-hydroxy substitution on the benzamide ring and an N-[2-(1H-indol-3-yl)ethyl] side chain, suggests potential versatility in binding to enzymes or receptors. This has led to investigations into its role as a scaffold for designing novel therapeutic agents. Recent studies have explored its possible implications in modulating cellular pathways, though further validation is required to confirm these hypotheses.

In the context of current trends, Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]- aligns with the growing demand for small-molecule modulators in precision medicine. The rise of AI-driven drug discovery has also spotlighted such compounds, as computational models increasingly predict their bioactivity. Users searching for "benzamide derivatives in drug development" or "indole-containing bioactive molecules" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the preparation of CAS No. 31384-98-2 involves multi-step organic reactions, often starting from commercially available indole-3-acetic acid or its derivatives. Optimizing its yield and purity remains a focus for industrial and academic labs, especially given its potential as a pharmacophore in medicinal chemistry. Analytical techniques like HPLC and NMR are critical for characterizing this compound.

Beyond its pharmaceutical potential, Benzamide,2-hydroxy-N-[2-(1H-indol-3-yl)ethyl]- has been examined for its physicochemical properties, including solubility and stability under various conditions. These studies are essential for formulating it in preclinical settings. Researchers frequently inquire about "benzamide compound solubility" or "indole-ethyl derivatives stability," reflecting broader interest in its practical handling.

As the scientific community continues to explore CAS No. 31384-98-2, its applications may expand into areas like neurochemistry or cancer research, given the indole group's prevalence in natural products targeting these fields. Collaborative efforts between chemists and biologists will be pivotal in unlocking its full potential, making it a compound to watch in upcoming research publications.